Cas no 122949-67-1 (1H-Pyrazolo[3,4-d]pyrimidine-3-carboxamide,4-amino-1-[(2-hydroxyethoxy)methyl]-)

1H-Pyrazolo[3,4-d]pyrimidine-3-carboxamide,4-amino-1-[(2-hydroxyethoxy)methyl]- Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carboxamide,4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-(2-hydroxyethoxymethyl)pyrazolo[3,4-d]pyrimidine-3-carboxamide
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carboxamide, 4-amino-1-[(2-hydroxyethoxy)methyl]-
• 1H-Pyrazolo(3,4-d)pyrimidine-3-carboxamide, 4-amino-1-((2-hydroxyethoxy)methyl)-
• 122949-67-1
• 4-amino-1-[(2-hydroxyethoxy)methyl]-1H-pyrazolo[3,4-d]pyrimidine-3-carboxamide
• CHEMBL61613
• DTXSID00153808
• +Expand

• InChIKey： NMZGBZABPKSEDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N6O3/c10-7-5-6(8(11)17)14-15(4-18-2-1-16)9(5)13-3-12-7/h3,16H,1-2,4H2,(H2,11,17)(H2,10,12,13)
• SMILES： OCCOCN1N=C(C(=O)N)C2=C(N=CN=C12)N

Computed Properties

• Exact Mass: 252.09726
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 252.097
• Heavy Atom Count: 18
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 142.17
• Refractive Index: 1.783
• Boiling Point: 641.3°C at 760 mmHg
• Flash Point: 341.6°C
• Density: 1.8